Cas no 50838-55-6 (Cyclotrijuglone)

• Product Name: Cyclotrijuglone
• CAS No: 50838-55-6
• MF: C₃₀H₁₂O₉
• MW: 516.411
• CID: 2068687
• PubChem ID: 90473021
• Update Time: 2024-02-29

Cyclotrijuglone Chemical and Physical Properties

Names and Identifiers

• Cyclo-trijuglone
• Trisjuglone
• 1,7,13-Trihydroxy-5,6,11,12,17,18-trinaphthylenehexone
• 50838-55-6
• 5,6,11,12,17,18-Trinaphthylenehexone, 1,7,13-trihydroxy-
• DTXSID401211406
• 2IYX6UQ9YC
• Cyclo-trijuglon
• 1,7,13-Trihydroxy-5,6,11,12,17,18-trinaphthylenehexone, 9CI
• UNII-2IYX6UQ9YC
• 1,7,13-Tris(oxidanyl)trinaphthylene-5,6,11,12,17,18-hexone
• Cyclotrijuglone

• Inchi： InChI=1S/C30H12O9/c31-13-7-1-4-10-16(13)28(37)22-19(25(10)34)23-21(27(36)11-5-2-8-14(32)17(11)29(23)38)24-20(22)26(35)12-6-3-9-15(33)18(12)30(24)39/h1-9,31-33H
• InChI Key： DNGCQXLPUZWYNB-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)O)C(=O)C3=C4C(=C5C(=C3C2=O)C(=O)C6=C(C5=O)C=CC=C6O)C(=O)C7=C(C4=O)C=CC=C7O

Computed Properties

• Exact Mass: 516.04813196g/mol
• Monoisotopic Mass: 516.04813196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 0
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes